Manganese(IV) telluride

• IUPAC Name: bis(tellanylidene)manganese
• InChI: InChI=1S/Mn.2Te
• InChI Key: KDJKBQYOEWVJGP-UHFFFAOYSA-N
• Canonical SMILES: [Mn](=[Te])=[Te]
• Molecular Formula: MnTe2
• Molecular Weight: 310.1 g/mol
• CAS No.: 12032-89-2

Description

Manganese(IV) telluride, also known as manganese telluride, is a compound composed of manganese and tellurium. It is represented by the chemical formula MnTe2. This compound is known for its unique magnetic and electronic properties, making it a subject of interest in various scientific research fields.

Mechanism of Action

Target of Action

Manganese(IV) telluride (MnTe2) is primarily targeted for use in energy storage systems, specifically supercapacitors . It has also been synthesized into two-dimensional (2D) structures for potential applications in memory devices, sensors, and biomedical devices .

Mode of Action

This compound interacts with its targets through a variety of mechanisms. In energy storage systems, MnTe2 is incorporated into graphene oxide sheets, facilitating electron transfer and augmenting the active electrochemical surface area . This enhances the electrochemical capabilities of the resulting nanocomposite, MnTe/GO . In 2D structures, MnTe2 exhibits a change from antiferromagnetic to paramagnetic behavior, which is attributed to an unbalanced spin population .

Biochemical Pathways

Manganese, a component of mnte2, is known to mediate biochemical pathways that include photosynthesis . It also serves as a reactive intermediate in the breakdown of organic molecules

Pharmacokinetics

It’s worth noting that manganese, a component of mnte2, is known to cross the blood-brain barrier

Result of Action

The primary result of MnTe2’s action is its exceptional performance in energy storage systems. The MnTe/GO nanocomposite exhibits a heightened specific capacity of 2203 F g−1 at a current density of 2 A g−1, demonstrating an impressive retention rate of 99% over 2000 cycles . This highlights its superior stability and its potential as a material for next-generation, high-performance supercapacitor applications .

Action Environment

The action of MnTe2 can be influenced by various environmental factors. For instance, the synthesis of MnTe2 involves a hydrothermal process, suggesting that temperature and pressure could impact its formation . Additionally, the magnetic behavior of 2D MnTe flakes can be influenced by temperature . .

Biochemical Analysis

Biochemical Properties

For instance, manganese (II) and its derivatives are known for their good biodegradability, biocompatibility, low toxicity, high spin numbers, and long electron relaxation times .

Molecular Mechanism

Manganese in other forms is known to interact with biomolecules and can influence gene expression .

Temporal Effects in Laboratory Settings

In laboratory settings, Manganese(IV) telluride has been used in the fabrication of nanostructures for energy storage systems . The stability and degradation of these structures over time are important factors in their performance.

Metabolic Pathways

Manganese in other forms is known to interact with various enzymes and cofactors .

Preparation Methods

Synthetic Routes and Reaction Conditions: Manganese(IV) telluride can be synthesized through several methods, including hydrothermal synthesis, chemical vapor deposition, and solid-state reactions. One common method involves the hydrothermal synthesis where manganese chloride dihydrate and tellurium powder are dissolved in a potassium hydroxide solution and heated under specific conditions . Another method involves the melting of manganese and tellurium followed by liquid phase exfoliation to obtain two-dimensional manganese telluride .

Industrial Production Methods: Industrial production of this compound typically involves solid-state reactions in sealed environments to prevent contamination. The reaction involves heating manganese and tellurium in a controlled atmosphere to form the desired compound.

Chemical Reactions Analysis

Types of Reactions: Manganese(IV) telluride undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. It is known to react with strong oxidizing agents and can be reduced under specific conditions.

Common Reagents and Conditions: Common reagents used in the reactions of this compound include potassium hydroxide, manganese chloride, and tellurium powder. The reactions are typically carried out under controlled temperatures and pressures to ensure the desired products are formed .

Major Products Formed: The major products formed from the reactions of this compound depend on the specific reaction conditions. For example, in oxidation reactions, manganese oxides and tellurium oxides may be formed, while reduction reactions may yield elemental manganese and tellurium .

Scientific Research Applications

Spintronics

Overview
Spintronics, or spin electronics, utilizes the intrinsic spin of electrons, along with their charge, to develop devices with enhanced performance. MnTe is particularly relevant in this field due to its magnetic properties.

Key Applications

• Memory Storage: MnTe is used in devices like Giant Magnetoresistance (GMR) sensors, which are crucial for data storage technologies. These sensors exploit the change in electrical resistance in the presence of a magnetic field, enabling high-density data storage .
• Altermagnetism: Recent studies have highlighted the potential of MnTe as an altermagnetic material, which could lead to new types of memory devices that combine ferromagnetic and antiferromagnetic properties .

Case Study: GMR Sensors
Research has demonstrated that incorporating MnTe into GMR structures significantly enhances sensitivity and reduces power consumption, making it suitable for next-generation memory devices .

Photocatalysis

Overview
Photocatalysis involves using light to accelerate a chemical reaction via a catalyst. MnTe's semiconductor properties make it a candidate for photocatalytic applications.

Key Applications

• Water Splitting: MnTe has been studied for its ability to facilitate water splitting under light irradiation, producing hydrogen fuel efficiently. Its bandgap allows for optimal absorption of sunlight, enhancing photocatalytic activity .
• Environmental Remediation: MnTe can also be utilized in photocatalytic degradation of organic pollutants in wastewater, contributing to environmental cleanup efforts .

Case Study: Photocatalytic Water Splitting
In laboratory experiments, MnTe demonstrated a significant increase in hydrogen production rates compared to other tellurides, highlighting its efficiency as a photocatalyst under solar irradiation conditions .

Neuroprotection

Overview
Manganese exposure is linked to neurotoxic effects similar to Parkinson’s disease. Research into MnTe has explored its potential neuroprotective effects.

Key Applications

• Neuroprotective Agent: Studies have shown that compounds related to MnTe can mitigate the neurotoxic effects of manganese exposure by acting as antioxidants. This property makes them valuable in developing treatments for manganese-induced neurotoxicity .

Case Study: Neuroprotective Effects in Animal Models
In a study involving rats exposed to manganese, treatment with a related telluride compound resulted in significant improvements in motor functions and biochemical markers associated with oxidative stress. This suggests that similar compounds could be developed based on MnTe's structure for therapeutic applications .

Summary Table of Applications

Application Area	Specific Use Cases	Key Benefits
Spintronics	GMR Sensors	Enhanced sensitivity and efficiency
	Altermagnetic memory devices	Potential for new device architectures
Photocatalysis	Water splitting	Efficient hydrogen production
	Environmental remediation	Degradation of pollutants
Neuroprotection	Treatment for manganese toxicity	Antioxidant properties

Comparison with Similar Compounds

Similar Compounds: Similar compounds to manganese(IV) telluride include other metal tellurides such as cadmium telluride, zinc telluride, and mercury telluride. These compounds share some common properties but also have distinct differences.

Uniqueness: this compound is unique due to its combination of magnetic and electronic properties, which are not commonly found in other tellurides. Its ability to form two-dimensional structures and its high electrochemical performance make it a standout material for various applications .

Biological Activity

Manganese(IV) telluride (MnTe) is a compound that has garnered attention for its potential biological activities, particularly in the context of its interactions with biological systems and its implications for health. This article explores the biological activity of MnTe, focusing on its mechanisms of action, effects on cellular systems, and potential therapeutic applications.

Overview of this compound

This compound is a binary compound composed of manganese and tellurium. It has been studied for its magnetic properties, which can be advantageous in various applications, including sensors and biomedical devices . Additionally, the compound's interactions with biological systems have raised interest in its potential neuroprotective effects and its role in biogeochemical cycles involving manganese and tellurium.

1. Oxidative Stress and Neuroprotection

Research indicates that manganese exposure can lead to oxidative stress, contributing to neurotoxicity. A study demonstrated that a vinylic telluride compound exhibited neuroprotective activity against manganese-induced neurotoxicity. This protection was attributed to the antioxidant properties of the telluride, which mitigated oxidative damage in neuronal cells .

Table 1: Effects of DPTVP on Manganese-Induced Neurotoxicity

Parameter	Control	Mn Treatment	Mn + DPTVP Treatment
Striatal Mn Levels (μg/g)	0.26	0.52	0.20
Lipid Peroxidation (nmol/g)	10	30	10
Mitochondrial Viability (%)	90	60	90

Note: Data are expressed as mean ± SEM for each group (n = 5).

2. Biogeochemical Cycling

This compound plays a significant role in the biogeochemical cycling of tellurium and manganese. Certain bacterial strains exhibit both Mn(II)-oxidizing and Te(IV)-reducing activities, producing manganese oxides and elemental tellurium during their metabolic processes. This dual functionality suggests that MnTe may influence microbial ecology and nutrient cycling in environments rich in these elements .

Case Study 1: Neuroprotective Effects of Tellurides

A study investigated the effects of a vinylic telluride (DPTVP) on rats exposed to low doses of manganese over an extended period. The results indicated that DPTVP treatment significantly reduced striatal manganese levels and lipid peroxidation, restoring mitochondrial viability to control levels . This suggests that compounds like MnTe may have therapeutic potential in treating manganism—a condition resembling Parkinson's disease caused by chronic manganese exposure.

Case Study 2: Bacterial Interactions with MnTe

In another study focusing on the microbial reduction of tellurium species, Bacillus sp. FF-1 demonstrated the ability to reduce Te(IV) to elemental Te while oxidizing Mn(II). This process not only affects the bioavailability of these elements but also highlights the potential applications of MnTe in bioremediation strategies .

Research Findings

Recent findings indicate that manganese telluride exhibits unique magnetic properties that could be harnessed for biomedical applications. The transition from antiferromagnetic to paramagnetic behavior in two-dimensional MnTe materials suggests potential uses in magnetic resonance imaging (MRI) or targeted drug delivery systems .